Cas no 105931-56-4 (Boc-His(1-Mts)-OH DCHA)

• Product Name: Boc-His(1-Mts)-OH DCHA
• CAS No: 105931-56-4
• MF: C₃₂H₅₀N₄O₆S
• MW: 618.827607631683
• CID: 137030
• PubChem ID: 16211326
• Update Time: 2025-05-23

Boc-His(1-Mts)-OH DCHA Chemical and Physical Properties

Names and Identifiers

• BOC-HIS(MTS)-OH DCHA
• N-ALPHA-BOC-N(IM)-(MESITYLENE-2-SULFONYL)-L-HISTIDINE DICYCLOHEXYLAMINE SALT
• N-ALPHA-T-BUTOXYCARBONYL-N-IM-2-MESITYLENESULFONYL-L-HISTIDINE DICYCLOHEXYLAMMONIUM SALT
• BOC-N-IM-MESITYLENE-2-SULFONYL-L-HISTIDINE DICYCLOHEXYLAMMONIUM SALT
• Boc-His(Mts)-OH dicyclohexylamine salt
• N(alpha)-boc-N(im)-(mesitylene-2-sulf.)-L-histidine dicycloh
• na-T-boc-N-im-mesitylenesulfonyl-L-*histidine
• BOC-HIS(1-MTS)-OH · DCHA
• N-cyclohexylcyclohexanamine,(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[1-(2,4,6-trimethylphenyl)sulfonylimidazol-4-yl]propanoic acid
• A-Boc-N(im)-(mesitylene-2-sulfonyl)-L-histidine (dicyclohexylammonium) salt
• Boc-His(Mts)-OH (dicyclohexylammonium) salt
• Nalpha-Boc-N(im)-(mesitylene-2-sulfonyl)-L-histidine (dicyclohexylammonium) salt
• Boc-His(1-Mts)-OH
• Boc-His(1-Mts)-OH . DCHA
• Boc-His(t-Mts)-OH · DCHA
• Boc-His(tau-Mts)-OH . DCHA
• BOC-HISTIDINE(MTS)-OH DCHA
• Nalpha-tert-BOC-Nomega-mesitylene-sulfonyl-L-histidine
• Boc-His(Mts)-OH (dicyclohexylammonium) salt
• Boc-His(1-Mts)-OH DCHA
• AKOS015911161
• MFCD00058563
• J-001501
• Boc-His(Mts)-OH dicyclohexylammonium salt
• 105931-56-4
• N-(tert-Butoxycarbonyl)-1-(2,4,6-trimethylbenzene-1-sulfonyl)-L-histidine--N-cyclohexylcyclohexanamine (1/1)
• DTXSID20583406
• Dicyclohexylamine (S)-2-((tert-butoxycarbonyl)amino)-3-(1-(mesitylsulfonyl)-1H-imidazol-4-yl)propanoate
• N-cyclohexylcyclohexanamine;(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[1-(2,4,6-trimethylphenyl)sulfonylimidazol-4-yl]propanoic acid
• Boc-His(-Mts)-OH DCHA
• dicyclohexylamine (S)-2-(tert-butoxycarbonylamino)-3-(1-(mesitylsulfonyl)-1H-imidazol-4-yl)propanoate

• Inchi： 1S/C20H27N3O6S.C12H23N/c1-12-7-13(2)17(14(3)8-12)30(27,28)23-10-15(21-11-23)9-16(18(24)25)22-19(26)29-20(4,5)6;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h7-8,10-11,16H,9H2,1-6H3,(H,22,26)(H,24,25);11-13H,1-10H2/t16-;/m0./s1
• InChI Key： NAJUUIIJQTXJAD-NTISSMGPSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(N1C=NC(=C1)C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)(=O)=O.N(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 618.34500
• Monoisotopic Mass: 618.34510650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 834
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 148Ų

Experimental Properties

• PSA: 148.00000
• LogP: 7.66970

Boc-His(1-Mts)-OH DCHA Security Information

• WGK Germany：3
• Storage Condition：-15°C
• Safety Term：WGK Germany 3

Additional information on Boc-His(1-Mts)-OH DCHA

Recent Advances in the Application of Boc-His(1-Mts)-OH DCHA (CAS: 105931-56-4) in Peptide Synthesis and Drug Development

Boc-His(1-Mts)-OH DCHA (CAS: 105931-56-4) is a protected derivative of histidine, widely used in peptide synthesis and pharmaceutical research. This compound, featuring a Boc (tert-butoxycarbonyl) protecting group and a 1-Mts (4-methoxy-2,3,6-trimethylbenzenesulfonyl) side-chain protecting group, plays a critical role in the synthesis of complex peptides, particularly those involving histidine residues. The DCHA (dicyclohexylamine) salt form enhances its stability and solubility, making it a preferred choice in solid-phase peptide synthesis (SPPS) and solution-phase peptide synthesis.

Recent studies have highlighted the importance of Boc-His(1-Mts)-OH DCHA in the development of therapeutic peptides and peptidomimetics. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of histidine-rich antimicrobial peptides (AMPs), which exhibit potent activity against multidrug-resistant bacteria. The 1-Mts protecting group was found to be particularly effective in preventing side reactions during the coupling steps, thereby improving the overall yield and purity of the target peptides.

In addition to its applications in peptide synthesis, Boc-His(1-Mts)-OH DCHA has been investigated for its role in the development of peptide-based drug delivery systems. A study in Bioconjugate Chemistry (2024) reported the use of this compound in the design of pH-responsive peptide conjugates, which can selectively release therapeutic agents in acidic tumor microenvironments. The Boc and 1-Mts protecting groups were shown to provide the necessary stability for these conjugates during systemic circulation, while allowing for controlled release under specific physiological conditions.

Further advancements in the field have explored the potential of Boc-His(1-Mts)-OH DCHA in the synthesis of cyclic peptides and peptidomimetics. A recent publication in Organic Letters (2024) detailed a novel methodology for the cyclization of histidine-containing peptides using this protected amino acid derivative. The study emphasized the compatibility of the 1-Mts group with various cyclization strategies, including native chemical ligation (NCL) and click chemistry, thereby expanding the toolkit for peptide macrocyclization.

Despite its widespread use, challenges remain in the optimization of Boc-His(1-Mts)-OH DCHA for large-scale peptide production. Recent efforts have focused on improving the efficiency of deprotection steps and minimizing racemization during peptide elongation. Innovations in catalytic deprotection methods, as reported in Chemical Communications (2023), have shown promise in addressing these issues, paving the way for more sustainable and cost-effective peptide manufacturing processes.

In conclusion, Boc-His(1-Mts)-OH DCHA (CAS: 105931-56-4) continues to be a cornerstone in peptide chemistry, with emerging applications in drug development and targeted therapeutics. Ongoing research aims to further refine its synthetic utility and explore its potential in novel therapeutic modalities, such as peptide-drug conjugates and bioactive nanomaterials.